Cas no 2287312-16-5 (2-(5,6-difluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol)

• Product Name: 2-(5,6-difluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol
• CAS No: 2287312-16-5
• MF: C₁₁H₁₃F₂N₃O
• MW: 241.23722910881
• CID: 5862892
• PubChem ID: 165743779
• Update Time: 2025-06-25

2-(5,6-difluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6750755
• 2-(5,6-difluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol
• 2287312-16-5

• Inchi： 1S/C11H13F2N3O/c1-6(2)11(5-17)16-10-4-8(13)7(12)3-9(10)14-15-16/h3-4,6,11,17H,5H2,1-2H3
• InChI Key： XXQIDRSJXWDJDI-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)N(C(CO)C(C)C)N=N2)F

Computed Properties

• Exact Mass: 241.10266837g/mol
• Monoisotopic Mass: 241.10266837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.9Ų

Additional information on 2-(5,6-difluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol

Introduction to 2-(5,6-difluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol (CAS No. 2287312-16-5)

2-(5,6-difluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol, identified by its CAS number 2287312-16-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzotriazole class, characterized by its triazole ring system substituted with fluorine atoms and an aliphatic side chain. The unique structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The benzotriazole moiety is a well-studied pharmacophore in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of fluorine atoms at the 5 and 6 positions of the triazole ring enhances the compound's metabolic stability and binding affinity, which are critical factors in drug design. Additionally, the 3-methylbutan-1-ol side chain introduces a hydrophobic region that can influence solubility and membrane permeability, making this compound a versatile building block for drug-like molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases. The fluorinated benzotriazole scaffold has shown promise in inhibiting enzymes involved in cancer metabolism and inflammation. For instance, studies have demonstrated that derivatives of benzotriazoles can modulate the activity of kinases and other enzymes implicated in tumor growth and progression. The compound 2-(5,6-difluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol is being explored as a potential lead compound in this context, with preliminary data suggesting its efficacy in disrupting key signaling pathways.

The aliphatic side chain in this molecule also provides opportunities for further structural optimization. By modifying the length and composition of the side chain, researchers can fine-tune physicochemical properties such as lipophilicity and solubility, which are essential for drug delivery and bioavailability. This flexibility makes 2-(5,6-difluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol a valuable scaffold for generating libraries of compounds for high-throughput screening.

Moreover, the fluorine atoms in the triazole ring contribute to the compound's electronic properties, influencing its reactivity and interactions with biological targets. Fluorine substitution is a common strategy in drug design to improve pharmacokinetic profiles and binding affinity. The electronic effects induced by fluorine can lead to enhanced binding interactions with proteins and enzymes, making this compound an attractive candidate for structure-based drug design.

Recent advancements in computational chemistry have enabled more efficient virtual screening of candidate compounds. Molecular docking studies have been performed using 2-(5,6-difluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol as a query molecule to identify potential binding sites on target proteins. These simulations have provided insights into the molecular interactions that could be exploited to develop novel inhibitors with improved potency and selectivity.

In addition to its pharmaceutical applications, this compound has potential uses in materials science and chemical synthesis. The unique structural features of benzotriazoles make them useful intermediates in organic synthesis, particularly for constructing complex heterocyclic frameworks. The presence of fluorine atoms further enhances their utility as synthetic building blocks due to their stability under various reaction conditions.

The development of new synthetic methodologies has also contributed to the growing interest in benzotriazole derivatives. Researchers have reported efficient synthetic routes for preparing fluorinated benzotriazoles using transition metal catalysis and other advanced techniques. These methods have enabled the rapid production of libraries of analogs for experimental validation.

The biological activity of 2-(5,6-difluoro-1H-1,2,3-benzotriazol-1-y)-3-methylbutan-l ol has been evaluated through both in vitro and in vivo studies. Preliminary results indicate that this compound exhibits moderate activity against certain enzymatic targets relevant to inflammatory diseases. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic potential.

Future research directions may include exploring the compound's interactions with nucleic acids and other biomolecules. The benzotriazole scaffold has been shown to form stable complexes with DNA and RNA due to its ability to intercalate into nucleotide bases. Understanding these interactions could open up new avenues for developing antiviral or anticancer agents based on this motif.

In conclusion, 2-(5,S-difluoro-lH-l ,23-benzo tri az ol-I -yl)-3 -methylbutan-l ol (CAS No . 2287312 -16 -5) represents a promising chemical entity with diverse applications in pharmaceuticals , materials science , and chemical synthesis . Its unique structural features , including the benzotriazole ring system substituted with fluorine atoms , make it an attractive candidate for further exploration . Continued research into its biological activity , synthetic utility , and mechanistic insights will likely uncover new opportunities for therapeutic intervention and scientific discovery . p >